N-(3-methylphenyl)-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 3-(methanesulfonamido)-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C15H16N2O3S/c1-11-5-3-7-13(9-11)16-15(18)12-6-4-8-14(10-12)17-21(2,19)20/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: DLGLWBUEOFSAFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

N-(3-methylphenyl)-3-[(methylsulfonyl)amino]benzamide, commonly known as MSMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MSMB is a sulfonamide derivative that has been extensively studied for its biological and pharmacological properties.

Scientific Research Applications

MSMB has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. MSMB has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. MSMB has also been studied for its potential use as a diagnostic tool for prostate cancer, as it is found to be significantly downregulated in prostate cancer tissues.

Mechanism of Action

The mechanism of action of MSMB is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. MSMB has also been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
MSMB has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer properties, MSMB has been shown to have anti-inflammatory and analgesic effects. MSMB has also been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance and fluid secretion.

Advantages and Limitations for Lab Experiments

The advantages of using MSMB in lab experiments include its high purity, low toxicity, and well-characterized biological and pharmacological properties. However, the limitations of using MSMB in lab experiments include its limited solubility in aqueous solutions, which can make it difficult to work with in certain assays.

Future Directions

There are many future directions for research on MSMB. One potential area of research is the development of MSMB-based anticancer drugs. Another potential area of research is the use of MSMB as a diagnostic tool for prostate cancer. Additionally, further studies are needed to fully understand the mechanism of action of MSMB and its potential applications in other fields, such as inflammation and pain management.
Conclusion:
In conclusion, MSMB is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in various fields. MSMB has been extensively studied for its biological and pharmacological properties, including its anticancer, anti-inflammatory, and analgesic effects. The synthesis method of MSMB involves the reaction between 3-methylbenzoic acid and methylsulfonyl chloride in the presence of thionyl chloride. While MSMB has many advantages for lab experiments, it also has limitations due to its limited solubility in aqueous solutions. There are many future directions for research on MSMB, including the development of MSMB-based anticancer drugs and the use of MSMB as a diagnostic tool for prostate cancer.